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Compound of Interest

Compound Name: 2,6-Dibromo-3-hydroxypyridine

Cat. No.: B188541

For researchers, scientists, and professionals in drug development, the safe handling and
disposal of chemical reagents is paramount. This guide provides detailed procedures for the
proper disposal of 2,6-Dibromo-3-hydroxypyridine (CAS No. 6602-33-1), ensuring the safety
of laboratory personnel and the protection of our environment. The following procedures are
based on general guidelines for halogenated organic compounds and safety data for
structurally similar chemicals, in the absence of a specific Safety Data Sheet for this
compound.

Compound Identification and Properties

A clear understanding of the compound's properties is the first step toward safe handling and

disposal.
Property Value Reference
CAS Number 6602-33-1 [1][2]
Molecular Formula C5H3Br2NO [1112]
Molecular Weight 252.89 g/mol [1][2]
Appearance White to light yellow o
powder/crystal
Melting Point 164 - 168 °C [1]
Purity 297% [1][2]
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Disposal Protocols

The disposal of 2,6-Dibromo-3-hydroxypyridine must be handled as hazardous waste, with
specific protocols for both small and large quantities. As a brominated organic compound, it
falls under the category of halogenated organic waste.[3]

Personal Protective Equipment (PPE)

Before beginning any disposal procedure, ensure the following PPE is worn:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat and closed-toe shoes are mandatory.

Respiratory Protection: If there is a risk of dust formation, a NIOSH-approved respirator
should be used.[4][5]

Step-by-Step Disposal Procedure for Small Quantities
(e.g., residual amounts in containers):

e Container Rinsing:

o Triple rinse the empty container with a suitable solvent (e.g., acetone, ethanol, or
methanol).

o The rinseate must be collected and treated as hazardous waste.[6]
o Do not discharge the rinseate down the drain.[7][8]
» Rinseate Collection:

o Collect all rinseate in a designated, properly labeled hazardous waste container for
halogenated organic solvents.[3][9][10]

e Container Disposal:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b188541?utm_src=pdf-body
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://www.fishersci.com/store/msds?partNumber=AAA15397&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH61722&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/cds022451
https://www.fishersci.com/store/msds?partNumber=AAB25267&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.benchchem.com/pdf/Proper_Disposal_Procedures_for_Halogenated_Solvents_Hal_HS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188541?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Once triple-rinsed, the container can be disposed of as regular laboratory glass or plastic
waste, after defacing the original label.[6]

Step-by-Step Disposal Procedure for Large Quantities
(e.g., expired or unused product):

+ Waste Segregation:

o 2,6-Dibromo-3-hydroxypyridine waste must be segregated from non-halogenated
organic waste, acids, bases, and other reactive chemicals.[3][6][9][11]

e Packaging and Labeling:
o Place the solid waste in a clearly labeled, sealed, and compatible container.
o The label must include:
= The words "Hazardous Waste."
» The full chemical name: "2,6-Dibromo-3-hydroxypyridine."”
» The approximate quantity of the waste.
» The date of accumulation.
= The relevant hazard warnings (e.g., "Toxic," "Irritant").
e Storage:
o Store the waste container in a designated satellite accumulation area.

o The storage area should be cool, dry, and well-ventilated, away from incompatible
materials.[4][8][12]

» Arranging for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste. Follow all institutional and local regulations
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for hazardous waste disposal.[9]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 2,6-
Dibromo-3-hydroxypyridine.
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Disposal Workflow for 2,6-Dibromo-3-hydroxypyridine

Start: Have 2,6-Dibromo-3-hydroxypyridine Waste?

Is it an empty container?

[o] Jes

Is it a large quantity of unused/expired product?

Triple rinse container with appropriate solvent.

Package solid waste in a labeled, compatible container. Collect rinseate in a labeled 'Halogenated Organic Waste' container.

Store in a designated satellite accumulation area.

Dispose of rinsed container as non-hazardous waste.

Contact EHS for hazardous waste pickup.

End of Disposal Process

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

inte

nded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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